Cas no 2034340-65-1 (1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea)

• Product Name: 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea
• CAS No: 2034340-65-1
• MF: C₁₇H₂₃N₃O₃
• MW: 317.3828
• CID: 5348900
• Update Time: 2025-06-08

1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-3-(oxolan-2-ylmethyl)urea
• 1-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea

• Inchi： 1S/C17H23N3O3/c1-12-6-7-13(10-15(12)20-8-2-5-16(20)21)19-17(22)18-11-14-4-3-9-23-14/h6-7,10,14H,2-5,8-9,11H2,1H3,(H2,18,19,22)
• InChI Key： FXASYVQJVFABHX-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N1C(C([H])([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7

Additional information on 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea

Research Briefing on 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea (CAS: 2034340-65-1)

The compound 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea (CAS: 2034340-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea, which include a pyrrolidinone moiety and a tetrahydrofuran (THF) ring. These structural elements contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to produce this compound with high purity and yield.

Pharmacological evaluations have demonstrated that 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea exhibits promising activity against a range of biological targets. For instance, in vitro studies have shown its efficacy in inhibiting key enzymes involved in inflammatory and neurodegenerative diseases. Additionally, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

One of the most notable findings is the compound's potential application in oncology. Recent research has revealed its ability to selectively target cancer cells by interfering with specific signaling pathways, such as the PI3K/AKT/mTOR cascade. This selective targeting minimizes off-target effects, making it a promising candidate for further development as an anticancer agent.

Despite these promising results, challenges remain in the development of 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea. Issues such as scalability of synthesis, optimization of dosage forms, and comprehensive toxicity profiling need to be addressed. Ongoing research is focused on overcoming these hurdles through collaborative efforts between academic institutions and pharmaceutical companies.

In conclusion, 1-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea (CAS: 2034340-65-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising pharmacological profile position it as a potential lead compound for therapeutic development. Future studies will be critical in translating these findings into clinical applications, paving the way for novel treatments in various disease areas.